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Compound of Interest

Compound Name: Methyl 3-pentenoate

Cat. No.: B1582013 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of Methyl 3-pentenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and storage

protocols for Methyl 3-pentenoate. The information is intended to support laboratory research

and development activities by providing key data, experimental procedures, and safety

guidelines.

Chemical and Physical Properties
Methyl 3-pentenoate is a volatile, flammable liquid. The majority of commercially available

information pertains to the trans (or E) isomer. While a cis (or Z) isomer exists, detailed safety

and property data for it are not readily available. It is often sold as a technical grade product

with a purity of ≥90%, which may contain a mixture of isomers.

Table 1: Physical and Chemical Properties of Methyl trans-3-pentenoate
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Property Value References

Molecular Formula C₆H₁₀O₂ [1][2]

Molecular Weight 114.14 g/mol [1][2]

CAS Number
20515-19-9 (trans), 818-58-6

(unspecified)
[1][3]

Appearance
Colorless to light yellow, clear

liquid
[2]

Odor Fruity [2]

Density 0.930 g/mL [2]

Boiling Point 137-139 °C [2]

Flash Point 24 °C (75.2 °F)

Refractive Index 1.420 [2]

Solubility

Soluble in alcohol and most

fixed oils; very slightly soluble

in water.

Safety and Hazard Information
Methyl 3-pentenoate is classified as a flammable liquid and is considered harmful if

swallowed.[1]

Table 2: Hazard Identification and Classification

Hazard Class
GHS
Classification

Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapor.[1]

Acute Toxicity

(Oral)
Category 4 ❗ Warning

H302: Harmful if

swallowed.[1]
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Table 3: Toxicological Data

Endpoint Value Species Route Notes

LD₅₀ (Oral)
No specific data

available
- -

A structurally

related

compound, 3-

Methyl-3-

Pentanol, has an

oral LD₅₀ of 710

mg/kg in rats.

This is for

reference only

and not directly

applicable.

LC₅₀ (Inhalation)
No specific data

available
- - -

LD₅₀ (Dermal)
No specific data

available
- - -

Handling and Personal Protective Equipment (PPE)
Safe handling of Methyl 3-pentenoate requires strict adherence to laboratory safety protocols,

particularly those for flammable and potentially toxic liquids.

Engineering Controls
Ventilation: All work with Methyl 3-pentenoate should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

Emergency Equipment: Safety showers and eyewash stations must be readily accessible.

Fire extinguishers suitable for flammable liquids (e.g., CO₂, dry chemical) should be

available.

Personal Protective Equipment (PPE)
Eye Protection: Chemical splash goggles or a face shield are mandatory.
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Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn. It is

important to consult the glove manufacturer's compatibility chart for breakthrough times.

Body Protection: A flame-resistant lab coat, fully buttoned, is required. For procedures with a

higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.

Footwear: Closed-toe shoes are required in any laboratory setting where this chemical is

handled.

Storage and Stability
Proper storage is crucial to maintain the integrity of Methyl 3-pentenoate and to ensure a safe

laboratory environment.

Containers: Store in tightly sealed, properly labeled containers made of chemically

compatible material such as borosilicate glass or polytetrafluoroethylene (PTFE).

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids. This

should be away from direct sunlight, heat sources, and incompatible materials.

Incompatible Materials: Avoid storage with strong oxidizing agents, strong bases, acids, acid

chlorides, and acid anhydrides.

Stability: The compound may be sensitive to light and air. For long-term storage, blanketing

with an inert gas like nitrogen or argon is recommended.

Accidental Release and Disposal
Accidental Release Measures

Minor Spills:

Eliminate all ignition sources in the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.
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Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Major Spills:

Evacuate the area immediately.

Alert emergency personnel.

Ensure the area is well-ventilated and all ignition sources are removed.

Contain the spill if it can be done without risk.

Waste Disposal
Dispose of Methyl 3-pentenoate and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Experimental Protocols
Protocol for Chemical Compatibility Testing
This protocol is adapted from general procedures for testing the compatibility of chemicals with

container materials.

Objective: To assess the compatibility of Methyl 3-pentenoate with various polymeric

materials.

Materials:

Methyl 3-pentenoate

Test strips of various polymers (e.g., HDPE, LDPE, polypropylene, PTFE)

Glass vials with PTFE-lined caps

Analytical balance
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Micrometer or calipers

Oven

Methodology:

Cut test strips of each polymer to a standard size (e.g., 1 cm x 5 cm).

Measure and record the initial weight and dimensions (length, width, thickness) of each test

strip.

Place each test strip in a separate, labeled glass vial.

Add enough Methyl 3-pentenoate to completely submerge each strip.

Seal the vials tightly.

Place the vials in an oven at a controlled temperature (e.g., 50 °C) for a specified period

(e.g., 7 days).

After the incubation period, remove the vials and allow them to cool to room temperature.

Carefully remove the polymer strips, rinse with a suitable solvent (e.g., ethanol), and allow

them to dry completely.

Re-measure and record the final weight and dimensions of each strip.

Data Analysis: Calculate the percentage change in weight and dimensions. Observe any

changes in appearance (e.g., discoloration, swelling, cracking). A significant change

indicates incompatibility.
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Preparation Exposure Analysis

Prepare Polymer Strips Initial Measurements Submerge in EsterPlace in vials Incubate at 50°C Cool and Dry Strips Final Measurements Calculate Changes Assess Compatibility

Phase I Metabolism

Phase II Metabolism

Methyl 3-pentenoate

Hydrolysis (Carboxylesterases) Oxidation (Cytochrome P450)

Methanol 3-Pentenoic Acid

Further Metabolism (β-oxidation)

Reactive Intermediates (e.g., Epoxides)

Glutathione Conjugation (GSTs)

Mercapturic Acid

Excretion
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Risk Assessment
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Reaction/Use PPE Selection
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Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pentenoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582013#safety-handling-and-storage-protocols-for-
methyl-3-pentenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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